Cas no 39562-17-9 (Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture))

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) structure
39562-17-9 structure
Product Name:Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture)
CAS No:39562-17-9
MF:C12H11NO5
MW:249.219443559647
CID:55049
PubChem ID:5463786
Update Time:2025-04-18

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate
    • 2-(3-NITROBENZYLIDENE)ACETOACETIC ACID METHYL ESTER
    • Methyl 3-nitrobenzylideneacetoacetate
    • 3-Nitrobenzylidenacetessigsaeuremethylester
    • ETHYL 3-NITROBENZYLIDENACETOACETATE
    • Methyl 2-(3-nitrobenzylidene)-acetoacetate
    • 2-[(3-Nitrophenyl)methylene]-3-oxo-butanoic acid methyl ester
    • AB01329698-02
    • 119128-13-1
    • NCGC00336167-01
    • AS-75613
    • Butanoic acid, 2-[(3-nitrophenyl)methylene]-3-oxo-, methyl ester, (E)-
    • 5FDJ5T4G75
    • AKOS001482854
    • (Z)-methyl 2-(3-nitrobenzylidene)-3-oxobutanoate
    • methyl (2E)-2-[(3-nitrophenyl)methylidene]-3-oxobutanoate
    • EC 405-270-7
    • SR-01000106672
    • 39562-17-9
    • methyl (E)-2-(3-nitrobenzylidene)-3-oxobutanoate
    • 118431-03-1
    • Methyl 2-[(3-nitrophenyl)methylene]-3-oxobutanoate, (2E)-
    • SCHEMBL6271817
    • A824618
    • SR-01000106672-1
    • G66039
    • LYUBYLJQOZIBQB-YRNVUSSQSA-N
    • Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture)
    • Inchi： 1S/C12H11NO5/c1-8(14)11(12(15)18-2)7-9-4-3-5-10(6-9)13(16)17/h3-7H,1-2H3/b11-7+
    • InChI Key： LYUBYLJQOZIBQB-YRNVUSSQSA-N
    • SMILES： O(C)C(/C(/C(C)=O)=C/C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 249.06400
  • Monoisotopic Mass: 249.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 89.2A^2

Experimental Properties

  • Density: 1.296
  • Melting Point: 158 ºC
  • Boiling Point: 387 ºC
  • Flash Point: 172 ºC
  • Refractive Index: 1.583
  • PSA: 89.19000
  • LogP: 2.26340

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) Security Information

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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